Cas no 3696-66-0 (3-Methylbenzyl Isothiocyanate)

• Product Name: 3-Methylbenzyl Isothiocyanate
• CAS No: 3696-66-0
• MF: C₉H₉NS
• MW: 163.239460706711
• MDL: MFCD00060410
• CID: 314275
• PubChem ID: 138010
• Update Time: 2025-11-02

3-Methylbenzyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(isothiocyanatomethyl)-3-methyl-
• 1-(isothiocyanatomethyl)-3-methylbenzene
• 3-Methylbenzyl isothiocyanate
• 1-isothiocyanatomethyl-3-methyl-benzene
• 3-methylbenzyl thiocyanate
• 3-Methyl-benzylisothiocyanat
• m-Tolubenzyl-isothiocyanat
• m-Tolubenzyl-senfoel
• MFCD00060410
• W-200330
• A823486
• 3696-66-0
• NUXFAFWRXGFTQJ-UHFFFAOYSA-N
• DTXSID20190457
• FS-4737
• SCHEMBL2341886
• GEO-02500
• AKOS010126920
• 1-(Isothiocyanatomethyl)-3-methylbenzene #
• Benzene, 1-(isothiocyanatomethyl)-3-methyl-
• FT-0634976
• DB-049045
• 1-(isothiocyanatomethyl)-3-methyl-benzene
• DTXCID30112948
• 3-Methylbenzyl Isothiocyanate

• MDL： MFCD00060410
• Inchi： 1S/C9H9NS/c1-8-3-2-4-9(5-8)6-10-7-11/h2-5H,6H2,1H3
• InChI Key： NUXFAFWRXGFTQJ-UHFFFAOYSA-N
• SMILES： S=C=NCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 163.04600
• Monoisotopic Mass: 163.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Density: 1.09
• Boiling Point: 127 °C
• Flash Point: 113.7°C
• PSA: 44.45000
• LogP: 2.59780

3-Methylbenzyl Isothiocyanate Security Information

• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl thiocyanates

Additional information on 3-Methylbenzyl Isothiocyanate

3-Methylbenzyl Isothiocyanate (CAS No. 3696-66-0): Properties, Applications, and Market Insights

3-Methylbenzyl Isothiocyanate (CAS No. 3696-66-0) is an organic compound belonging to the class of isothiocyanates. This compound is widely recognized for its unique chemical properties and diverse applications in various industries. With the increasing interest in bioactive compounds and natural products, 3-Methylbenzyl Isothiocyanate has garnered attention for its potential benefits in pharmaceutical research and agricultural applications.

The molecular formula of 3-Methylbenzyl Isothiocyanate is C₉H₉NS, and it features a benzyl group substituted with a methyl group at the meta position and an isothiocyanate functional group. This structural configuration contributes to its reactivity and biological activity. Researchers are particularly interested in its role as a precursor in the synthesis of heterocyclic compounds, which are crucial in drug development and material science.

One of the most discussed topics in recent years is the potential of 3-Methylbenzyl Isothiocyanate in cancer research. Studies have explored its ability to modulate cellular pathways, making it a candidate for chemopreventive agents. Additionally, its antimicrobial properties have been investigated for applications in food preservation and cosmetic formulations. These findings align with the growing demand for natural preservatives and eco-friendly alternatives in consumer products.

In the agricultural sector, 3-Methylbenzyl Isothiocyanate is being studied for its role as a biofumigant. Farmers and researchers are increasingly looking for sustainable alternatives to synthetic pesticides, and this compound shows promise due to its ability to suppress soil-borne pathogens. This aligns with the global trend toward sustainable farming practices and organic agriculture.

The market for 3-Methylbenzyl Isothiocyanate is expected to grow, driven by its applications in pharmaceuticals, agriculture, and specialty chemicals. Manufacturers are focusing on improving synthesis methods to meet the rising demand. Questions like "What are the benefits of 3-Methylbenzyl Isothiocyanate in drug discovery?" or "How is 3-Methylbenzyl Isothiocyanate used in sustainable agriculture?" are frequently searched, reflecting the compound's relevance in current scientific and industrial discussions.

From a regulatory perspective, 3-Methylbenzyl Isothiocyanate is generally considered safe for research and industrial use when handled according to standard protocols. However, users should always refer to Material Safety Data Sheets (MSDS) for specific guidelines. The compound's stability and compatibility with other chemicals make it a versatile choice for laboratory and industrial applications.

In conclusion, 3-Methylbenzyl Isothiocyanate (CAS No. 3696-66-0) is a compound of significant interest due to its multifaceted applications and potential contributions to green chemistry and health sciences. As research continues to uncover its benefits, its role in various industries is likely to expand, making it a key player in the future of specialty chemicals and biotechnology.